![molecular formula C15H8Cl2N4O B270256 1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one](/img/structure/B270256.png)
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one, also known as DCQ or Diquinolizine, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DCQ is a heterocyclic compound that possesses a triazoloquinoxaline core structure and is an analog of quinoline. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Mechanism of Action
The mechanism of action of 1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one is not fully understood. However, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. This compound has also been reported to induce apoptosis, a programmed cell death, in cancer cells. Furthermore, this compound has been shown to inhibit the activity of RNA polymerase, an enzyme that is involved in the transcription of DNA into RNA.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells. This compound has also been reported to inhibit the activity of various enzymes, including acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. Additionally, this compound has been reported to inhibit the uptake of serotonin and norepinephrine, two neurotransmitters that are involved in the regulation of mood.
Advantages and Limitations for Lab Experiments
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one has several advantages for lab experiments. It is a stable and easily synthesized compound that can be obtained in good yields and purity. This compound has also been reported to exhibit low toxicity and high selectivity towards cancer cells. However, this compound has some limitations for lab experiments. It has poor solubility in water, which limits its use in aqueous solutions. Furthermore, this compound has been reported to exhibit poor bioavailability, which may limit its effectiveness in vivo.
Future Directions
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one has several potential future directions for scientific research. It can be further studied for its antitumor, antiviral, and antimicrobial activities. This compound can also be modified to improve its solubility and bioavailability, which may enhance its effectiveness in vivo. Additionally, this compound can be used as a lead compound for the development of new drugs with improved pharmacological properties.
Synthesis Methods
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one can be synthesized using various methods, including the reaction of 2,4-dichlorophenylhydrazine with 2-chloro-3-formyl quinoxaline, followed by cyclization with triethyl orthoformate. Another method involves the reaction of 2,4-dichlorophenylhydrazine with 4-chloroquinoxaline-2-carbaldehyde, followed by cyclization with triethyl orthoformate. Both methods have been reported to yield this compound in good yields and purity.
Scientific Research Applications
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one has been extensively studied for its potential applications in scientific research. It has been reported to exhibit antitumor, antiviral, and antimicrobial activities. This compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to inhibit the replication of HIV-1 and herpes simplex virus type 1. Additionally, this compound has been shown to possess antibacterial activity against various Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.
properties
Molecular Formula |
C15H8Cl2N4O |
---|---|
Molecular Weight |
331.2 g/mol |
IUPAC Name |
1-(2,4-dichlorophenyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one |
InChI |
InChI=1S/C15H8Cl2N4O/c16-8-5-6-9(10(17)7-8)13-19-20-14-15(22)18-11-3-1-2-4-12(11)21(13)14/h1-7H,(H,18,22) |
InChI Key |
HYBUAGSRPITYPB-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)NC(=O)C3=NN=C(N23)C4=C(C=C(C=C4)Cl)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C3=NN=C(N23)C4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.